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Compound of Interest

Compound Name: Ethylene glycol-(OD)2

Cat. No.: B1609830

CAS Number: 2219-52-5

This technical guide provides an in-depth overview of Ethylene Glycol-d2(OD)2, a deuterated
form of ethylene glycol, for researchers, scientists, and drug development professionals. This
document outlines its properties, applications, and relevant experimental protocols, with a
focus on its use as an internal standard in analytical chemistry and as a tracer in metabolic
studies.

Compound Properties and Specifications

Ethylene Glycol-d2(OD)2, with the chemical formula DOCH2CH20D, is a stable isotopically
labeled version of ethylene glycol. The deuterium labeling at the hydroxyl groups makes it a
valuable tool in various scientific applications where differentiation from its non-labeled
counterpart is necessary.
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Property Value Reference
CAS Number 2219-52-5 [1]
Molecular Formula C2H4D20:2

Molecular Weight 64.08 g/mol

Appearance Colorless to light yellow liquid

Melting Point -13°C

Boiling Point 196-198 °C

Density 1.148 g/mL at 25 °C

Isotopic Enrichment Typically =98 atom % D

Chemical Purity Typically 298%

Applications in Research and Drug Development

The primary utility of Ethylene Glycol-d2(OD)2 lies in its application as an internal standard for
quantitative analysis by techniques such as Gas Chromatography-Mass Spectrometry (GC-
MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[2] Its use is particularly critical
in pharmacokinetic and toxicology studies to accurately determine the concentration of
ethylene glycol and its metabolites in biological matrices.[3]

Deuteration can also influence the pharmacokinetic and metabolic profiles of molecules,
making deuterated compounds like Ethylene Glycol-d2(OD)2 useful in drug development
research to study metabolic pathways and reaction mechanisms.[2]

Experimental Protocols
Quantification of Ethylene Glycol in Biological Samples
using GC-MS/MS with a Deuterated Internal Standard

This protocol is adapted from a validated method for the simultaneous determination of
ethylene glycol and its metabolites in human whole blood and urine using a deuterated internal
standard (ethylene glycol-d4), which is analogous to ethylene glycol-d2(OD)2.[3]
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Objective: To accurately quantify the concentration of ethylene glycol in whole blood or urine
samples.

Materials:

Ethylene Glycol-d2(OD)2 (Internal Standard)

Acetonitrile

N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA) for derivatization

Pentafluorophenylhydrazine (PFPH) for derivatization

Whole blood or urine samples

GC-QqQ-MS/MS system
Procedure:

e Sample Preparation:

o

To a 50 pL aliquot of whole blood or urine, add the internal standard solution of Ethylene
Glycol-d2(OD)2.

o

Add acetonitrile to precipitate proteins.

[¢]

Vortex and centrifuge the sample.

[e]

Transfer the supernatant to a new tube.
 Derivatization:
o Add MTBSTFA and PFPH to the supernatant.

o Incubate the mixture to allow for complete derivatization of ethylene glycol and its
metabolites.

e GC-MS/MS Analysis:
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o Inject the derivatized sample into the GC-MS/MS system.

o The analysis is performed in multiple reaction monitoring (MRM) mode for accurate
guantification.

Quantitative Data from a Representative Study:

The following table presents validation data from a study using a similar deuterated internal
standard, demonstrating the method's performance.[3]

Parameter Ethylene Glycol Glyoxal Glycolic Acid
Lower Limit of 1.0 pg/mL 0.1 pg/mL 500 pg/mL
: m : m m

Quantification (LLOQ) HO HO Hd
Limit of Detection

14.2 ng/mL 2.7 ng/mL 623.4 ng/mL
(LOD)
Intraday Precision

<6.8% <12.1% <10.6%
(RSD%)
Interday Precision

<7.8% <7.5% <11.1%
(RSD%)
Accuracy (RE%) <4.7% <-8.0% <-6.7%
Recovery 96.8-101.9% 101.5-107.3% 84.9-88.0%

Metabolic Pathway of Ethylene Glycol

Ethylene glycol is metabolized in the liver through a series of oxidation reactions. The parent
compound itself has relatively low toxicity; however, its metabolites are responsible for the
clinical signs of poisoning, including metabolic acidosis and renal damage. The metabolic fate
of Ethylene Glycol-d2(OD)2 is expected to follow the same pathway. The rate-limiting step is
the initial conversion to glycoaldehyde by alcohol dehydrogenase (ADH).[4]

Aldehyde Dehydrogenase

@

Ethylene Glycol-d2(OD)2 Glycolic Acid-d2 Glyoxylic Acid-d2 Oxalic Acid-d2

Glycoaldehyde-d2
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Click to download full resolution via product page
Metabolic pathway of Ethylene Glycol-d2(OD)2.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the quantitative analysis of ethylene
glycol in biological samples using Ethylene Glycol-d2(OD)2 as an internal standard.
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Sample Preparation
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Workflow for quantitative analysis of ethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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